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Compound of Interest

Compound Name: Azido-PEG24-Boc

Cat. No.: B8103806

This guide provides a comprehensive overview of Azido-PEG24-Boc, a heterobifunctional
linker molecule widely utilized in biomedical research and drug development. It details the
molecule's physicochemical properties, applications, and relevant experimental workflows.

Physicochemical Properties

Azido-PEG24-Boc is a polyethylene glycol (PEG)-based linker containing an azide (N3) group
at one end and a Boc (tert-butyloxycarbonyl) protected amine at the other. The PEG chain
consists of 24 ethylene glycol units, which imparts hydrophilicity and biocompatibility to the
molecule.

Property Value

Molecular Weight 1228.46 g/mol [1]

Molecular Formula C55H109N3026[1]

Appearance Please refer to supplier datasheet.
Solubility Soluble in water and most organic solvents.
Storage Typically stored at -20°C.[2][3]

Applications in Research and Drug Development
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The unique bifunctional nature of Azido-PEG24-Boc makes it a versatile tool in several
applications:

 PROTACS (Proteolysis Targeting Chimeras): Azido-PEG24-Boc serves as a PEG-based
PROTAC linker, connecting a ligand for an E3 ubiquitin ligase and a ligand for a target
protein.[1] This bifunctional molecule facilitates the formation of a ternary complex, leading to
the ubiquitination and subsequent degradation of the target protein by the proteasome. The
PEG linker modulates the physicochemical properties of the PROTAC, such as solubility and
cell permeability.

e Click Chemistry: The azide group of Azido-PEG24-Boc is a key functional group for click
chemistry reactions. It can undergo a copper-catalyzed azide-alkyne cycloaddition (CUAAC)
with alkyne-containing molecules or a strain-promoted alkyne-azide cycloaddition (SPAAC)
with molecules containing strained alkynes like DBCO or BCN. These reactions are highly
efficient and biocompatible, making them ideal for bioconjugation.

e Bioconjugation and Antibody-Drug Conjugates (ADCs): The Boc-protected amine can be
deprotected to reveal a primary amine, which can then be conjugated to various
biomolecules, such as antibodies, peptides, or oligonucleotides, through amide bond
formation. The azide end can then be used to attach a payload, such as a drug or an
imaging agent, via click chemistry. This makes Azido-PEG24-Boc a valuable linker in the
construction of ADCs. JenKem Technology, for instance, provides Azide-PEG24-Amine for
ADC applications. The PEG spacer in these conjugates can enhance solubility, stability, and
pharmacokinetic properties.

Experimental Protocols

A general protocol for a bioconjugation reaction using Azido-PEG24-Boc involves two main
steps: deprotection of the Boc group and the subsequent click chemistry reaction.

1. Boc Deprotection:
o Reagents: Azido-PEG24-Boc, Trifluoroacetic acid (TFA), Dichloromethane (DCM).
e Procedure:

o Dissolve Azido-PEG24-Boc in DCM.
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Add an excess of TFA to the solution.

[e]

o

Stir the reaction at room temperature for 1-2 hours.

[¢]

Monitor the reaction progress by thin-layer chromatography (TLC) or mass spectrometry.

[¢]

Upon completion, evaporate the solvent and TFA under reduced pressure to obtain the
deprotected Azido-PEG24-NH2.

2. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

e Reagents: Azido-PEG24-NH2 (or a molecule conjugated with it), an alkyne-containing
molecule, a copper(l) source (e.g., copper(ll) sulfate with a reducing agent like sodium
ascorbate), and a ligand (e.g., TBTA).

e Procedure:

o Dissolve the azido-functionalized molecule and the alkyne-containing molecule in a
suitable solvent system (e.g., a mixture of water and a miscible organic solvent like DMSO
or t-butanol).

o Add the copper(ll) sulfate and sodium ascorbate solution.
o Add the ligand to stabilize the copper(l) catalyst.
o Stir the reaction at room temperature for 12-24 hours.

o Monitor the reaction by an appropriate analytical method (e.g., HPLC, mass
spectrometry).

o Purify the final conjugate using a suitable chromatography technique (e.g., size-exclusion
or reverse-phase chromatography).

Workflow Visualization

The following diagram illustrates the role of Azido-PEG24-Boc in the synthesis of a PROTAC
molecule.
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Caption: Synthetic workflow for a PROTAC using Azido-PEG24-Boc linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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